Cas no 96850-33-8 (6,8-Nonacosanediol)

• Product Name: 6,8-Nonacosanediol
• CAS No: 96850-33-8
• MF: C₂₉H₆₀O₂
• MW: 440.785510063171
• CID: 810552
• PubChem ID: 130335
• Update Time: 2025-04-19

6,8-Nonacosanediol Chemical and Physical Properties

Names and Identifiers

• 6,8-Nonacosanediol
• nonacosane-6,8-diol
• LMFA05000656
• erythro-6,8-Nonacosanediol
• 96850-33-8
• CHEBI:184752
• DTXSID00914279
• CHEMBL336634
• CCRIS 7244
• 6,8-dihydroxynonacosane

• Inchi： 1S/C29H60O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-26-29(31)27-28(30)25-23-6-4-2/h28-31H,3-27H2,1-2H3
• InChI Key： DAGYDJHSDMRWJX-UHFFFAOYSA-N
• SMILES： OC(CC(CCCCC)O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 440.45933115g/mol
• Monoisotopic Mass: 440.45933115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols